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Compound of Interest |

Compound Name: FAK inhibitor 7
Cat. No.: B15621105
Get Quote
\ J

For Immediate Implementation by Laboratory Personnel

This document provides a detailed protocol for the proper disposal of FAK Inhibitor 7, a potent
compound utilized in cancer research. Adherence to these procedures is critical for ensuring
personnel safety, environmental protection, and regulatory compliance. This guide is intended
for researchers, scientists, and drug development professionals.

It is imperative to obtain and consult the specific Safety Data Sheet (SDS) provided by the
supplier for FAK Inhibitor 7 (CAS No. 2890814-94-3) before handling or disposal. This
document should be used as a comprehensive guide to supplement, not replace, the supplier's
SDS and your institution's Environmental Health and Safety (EHS) protocols.

Key Compound Information and Hazard Assessment

While a specific, publicly available Safety Data Sheet for FAK Inhibitor 7 is not readily
accessible through general web searches, the following table outlines the kind of quantitative
and qualitative safety information that would be found in a supplier's SDS. The data presented
below is based on information for other similar FAK inhibitors and should be used for illustrative
purposes only.
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Property Example Data (Verify with Supplier's SDS)
CAS Number 2890814-94-3

Molecular Formula Cs2H37N703

Molecular Weight 567.68 g/mol

May be classified as acutely toxic (oral), a skin
o and eye irritant, and potentially hazardous to the
Hazard Classification i ] ] ]
aquatic environment.[1][2] Always confirm with

the specific SDS.

Mandatory: Two pairs of chemotherapy-rated,

powder-free nitrile gloves, a disposable, back-
Personal Protective Equipment (PPE) closing gown, and ANSI-rated safety glasses

with side shields.[1] All handling of solids and

solutions should be in a fume hood.[1]

Store in a tightly sealed container in a freezer

Storage » )
(-20°C or -80°C) as specified by the supplier.[1]

Step-by-Step Disposal Protocol

The disposal of FAK Inhibitor 7 and all contaminated materials must be handled as hazardous
chemical waste.

1. Waste ldentification and Segregation:

o All materials that have come into contact with FAK Inhibitor 7 are to be considered
hazardous waste. This includes:

o Unused or expired solid FAK Inhibitor 7.
o Stock solutions and diluted solutions containing the inhibitor.
o All contaminated labware, including pipette tips, vials, tubes, and weigh boats.

o Personal Protective Equipment (PPE) such as gloves, gowns, and masks.
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o Spill cleanup materials.

Segregate FAK Inhibitor 7 waste from other chemical waste streams to prevent accidental
mixing of incompatible substances.

. Waste Containerization:

Solid Waste: Collect all solid waste in a designated, leak-proof, and clearly labeled
hazardous waste container. The container should have a secure lid to prevent the release of
dust or fumes.

Ligquid Waste: Collect all liquid waste in a shatter-resistant, leak-proof container. Ensure the
container material is compatible with the solvents used to dissolve the inhibitor.

Sharps Waste: Needles, syringes, or other sharps contaminated with FAK Inhibitor 7 must
be disposed of in a designated sharps container.

. Labeling:

All waste containers must be labeled with the words "Hazardous Waste".

The label must include the full chemical name: "FAK Inhibitor 7" and its CAS Number:
2890814-94-3.

Indicate the approximate concentration and volume of the waste.

Include the date when the waste was first added to the container.

Provide the name of the principal investigator and the laboratory location.

. Storage:

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

This area should be well-ventilated and have secondary containment to control any potential
leaks.
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Do not store FAK Inhibitor 7 waste with incompatible chemicals.

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not attempt to dispose of FAK Inhibitor 7 waste down the drain or in the regular trash.

Experimental Workflow for Disposal

The following diagram outlines the logical flow for the proper disposal of FAK Inhibitor 7
waste.

Waste Generation & Segregation
Identify all FAK Inhibitor 7
contaminated materials

Solid Waste Liquid Waste Sharps Waste
(PPE, consumables) (solutions) (needles, etc.)

Containerization & Labeling

Y Y Y
Place in labeled Place in labeled Place in labeled
hazardous solid waste container hazardous liquid waste container sharps container

Storage & Fvnal Disposal

Store in designated
satellite accumulation area

Arrange for EHS pickup
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Click to download full resolution via product page

Workflow for the proper disposal of FAK Inhibitor 7 waste.

Disclaimer: This information is intended for guidance purposes only. Always prioritize the
specific instructions provided in the Safety Data Sheet (SDS) for FAK Inhibitor 7 and follow
your institution's established protocols for hazardous waste disposal. Consult with your
Environmental Health and Safety (EHS) department for any clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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